Cas no 3249-28-3 (2,4-Hexadienedial)

• Product Name: 2,4-Hexadienedial
• CAS No: 3249-28-3
• Molecular Formula: C₆H₆O₂
• Molecular Weight: 110.11064
• CID: 314992

2,4-Hexadienedial Properties

Names and Identifiers

• 2,4-Hexadienedial
• hexa-2,4-dienedial
• Muconaldehyde
• Mucondialdehyde
• Muconic aldehyde
• Muconic dialdehyde

• InChIKey： NDCAAPXLWRAESY-ZPUQHVIOSA-N
• Inchi： InChI=1S/C6H6O2/c7-5-3-1-2-4-6-8/h1-6H/b3-1+,4-2+
• SMILES： C(=O)/C=C/C=C/C=O

Computed Properties

• Exact Mass: 110.03678
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 110.037
• Heavy Atom Count: 8
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• PSA: 34.14
• Refractive Index: 1.466
• Boiling Point: 232.8°Cat760mmHg
• Flash Point: 84.8°C
• Density: 1.006

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes